Cas no 54537-46-1 (2-Bromo-N-isopropylpropanamide)

• Product Name: 2-Bromo-N-isopropylpropanamide
• CAS No: 54537-46-1
• MF: C₆H₁₂BrNO
• MW: 194.069581031799
• MDL: MFCD15206799
• CID: 3503367
• PubChem ID: 12509263
• Update Time: 2025-05-24

2-Bromo-N-isopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• PROPANAMIDE, 2-BROMO-N-(1-METHYLETHYL)-
• 2-Bromo-N-isopropyl-propionamide
• LS-11757
• 2-bromo-N-(propan-2-yl)propanamide
• 2-bromo-N-propan-2-ylpropanamide
• SCHEMBL11073431
• 54537-46-1
• ALBB-032029
• AKOS016052387
• 2-BROMO-N-ISOPROPYLPROPANAMIDE
• MFCD15206799
• CS-0359122
• 2-Bromo-N-isopropylpropanamide

• MDL： MFCD15206799
• Inchi： 1S/C6H12BrNO/c1-4(2)8-6(9)5(3)7/h4-5H,1-3H3,(H,8,9)
• InChI Key： KTDMTNHBSFUQAD-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C(Br)C

Computed Properties

• Exact Mass: 193.01023Da
• Monoisotopic Mass: 193.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Bromo-N-isopropylpropanamide

2-Bromo-N-isopropylpropanamide (CAS No. 54537-46-1): A Comprehensive Overview

2-Bromo-N-isopropylpropanamide (commonly referred to as CAS No. 54537-46-1) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of propanamide, with a bromine atom substituted at the second position and an isopropyl group attached to the nitrogen atom. Its unique structure endows it with distinct chemical properties, making it a valuable compound for various applications.

The synthesis of 2-Bromo-N-isopropylpropanamide involves a multi-step process that typically begins with the preparation of the corresponding amide. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing by-products. This approach not only enhances yield but also aligns with the growing demand for sustainable chemical processes.

One of the most notable applications of 2-Bromo-N-isopropylpropanamide is in the field of polymer science. The compound serves as a versatile monomer for the synthesis of high-performance polymers, particularly in the development of thermoplastics and elastomers. Its ability to undergo polymerization under mild conditions has made it a preferred choice for industries seeking cost-effective solutions. Recent studies have demonstrated its potential in creating biodegradable polymers, which address the global challenge of plastic waste.

In addition to its role in polymer synthesis, 2-Bromo-N-isopropylpropanamide has found applications in pharmaceutical research. The compound acts as an intermediate in the synthesis of bioactive molecules, including antibiotics and anti-inflammatory agents. Its bromine atom facilitates various substitution reactions, enabling the construction of complex molecular architectures. Cutting-edge research has focused on its use in click chemistry, where it serves as a key component in modular drug design strategies.

The physical properties of 2-Bromo-N-isopropylpropanamide are equally intriguing. It exhibits a high melting point, which is advantageous for thermal stability in industrial processes. Furthermore, its solubility characteristics make it suitable for use in both organic and aqueous environments. Recent spectroscopic studies have provided deeper insights into its molecular structure, revealing unique vibrational modes that contribute to its reactivity.

From an environmental perspective, understanding the degradation pathways of 2-Bromo-N-isopropylpropanamide is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in natural systems. This finding is particularly relevant for industries aiming to minimize their environmental footprint by adopting greener chemical practices.

In conclusion, 2-Bromo-N-isopropylpropanamide (CAS No. 54537-46-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry.